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Compound of Interest

Compound Name: 3-Fluoro-2-methylpyridine

Cat. No.: B130116

For Immediate Reference: Key Safety and Logistical Information

This guide provides essential safety protocols and logistical plans for researchers, scientists,
and drug development professionals handling 3-Fluoro-2-methylpyridine (CAS No. 15931-15-
4). Adherence to these procedures is critical for ensuring personal safety and operational
integrity in the laboratory.

Hazard Identification and Classification

3-Fluoro-2-methylpyridine is classified under the Globally Harmonized System (GHS) with
the following primary hazards.[1] It is crucial to recognize these risks before commencing any
work.

e Flammable Liquid and Vapor (H226)[1]

e Causes Skin Irritation (H315)[1]

o Causes Serious Eye Irritation (H319)[1]

o May Cause Respiratory Irritation (H335)[1]

The signal word for this chemical is Warning.[1]

Operational Plans: From Receipt to Disposal
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A systematic approach to handling 3-Fluoro-2-methylpyridine minimizes risk. The following
sections provide step-by-step guidance for each phase of the chemical's lifecycle in the
laboratory.

Engineering Controls and Personal Protective
Equipment (PPE)

All work with 3-Fluoro-2-methylpyridine must be conducted in a certified chemical fume hood
to minimize inhalation exposure.[2] Ensure that an emergency eyewash station and safety
shower are readily accessible.[2][3]

The selection of appropriate Personal Protective Equipment (PPE) is the primary barrier
against exposure. The following table summarizes the required PPE.
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Protection Type

Specific
Recommendations

Rationale

Eye and Face

Chemical safety goggles with
side shields or a full-face
shield.

Protects against splashes that
can cause serious eye
irritation.[2][3]

Skin Protection

- Gloves: Butyl rubber or
laminate film (SilverShield)
gloves are recommended for
prolonged contact. Neoprene
or nitrile gloves may be used
for incidental splash protection
but must be changed
immediately upon contact.[4]
[5] - Lab Coat: A flame-
retardant, fully-buttoned lab
coat. - Clothing: Long pants
and closed-toe shoes are

mandatory.

Prevents skin contact, which
can cause irritation and
potential absorption.[2][3]
Pyridine and its derivatives can
permeate common glove
materials; selecting the correct

type is critical.

Respiratory

- ANIOSH/MSHA-approved
respirator with an organic
vapor cartridge may be
necessary if ventilation is
inadequate or for handling

large quantities or spills.[2][3]

Minimizes the inhalation of
vapors, which are known to
cause respiratory tract

irritation.[1]

Glove Selection Guidance: Data for pyridine indicates that nitrile gloves offer poor to fair

resistance, with breakthrough times often less than 30 minutes for incidental contact.[6] For

extended handling, more robust materials are necessary.
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Breakthrough Time

Glove Material o Recommendation
(Pyridine)
) Excellent (Recommended for
Butyl Rubber > 480 minutes
prolonged use)
Laminate Film (e.g., ) Excellent (Recommended for
) ) > 480 minutes
SilverShield/4H) prolonged use)
) Good (Suitable for moderate-
Neoprene 60 - 120 minutes ]
duration tasks)
o ) Poor to Fair (For incidental
Nitrile <10 - 30 minutes
splash only)
Latex < 10 minutes Not Recommended

Note: Data is for Pyridine and should be used as a guideline. Always inspect gloves before use
and change them immediately if contamination is suspected.[4][5]

Safe Handling and Storage Protocol

Handling:

Avoid breathing vapors or mist.[2]

Do not get in eyes, on skin, or on clothing.[2]

Use only non-sparking tools and take precautionary measures against static discharges.[2]

Ground and bond containers when transferring material.[2]

Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[2]
Storage:
» Store in a tightly closed container in a cool, dry, and well-ventilated area.[2]

o Recommended storage temperature is between 0-8°C.[7]
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o Store locked up.[2]

» Keep segregated from incompatible materials such as strong oxidizers, acids, acid chlorides,
and chloroformates.[2]

Spill Management Plan

Immediate and correct response to a spill is critical to prevent injury and further contamination.

Emergency Spill Response Workflow
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Assess Spill Size
& Hazard Level

Small Spill?
(<100 mL, Contained)

Large Spill?
(>100 mL or Uncontained)

Don Appropriate PPE:
- Respirator
- Chemical Goggles
- Butyl/Laminate Gloves
- Lab Coat

Evacuate Area
Alert Others

Contain Spill with
Inert Absorbent
(e.g., vermiculite, sand)

Call Emergency Services
& EH&S

Collect Residue with
Non-Sparking Tools

Place in Sealed Container
for Hazardous Waste

Decontaminate Area
with Soap & Water

Spill Secured

Click to download full resolution via product page

Caption: Emergency workflow for a 3-Fluoro-2-methylpyridine spill.
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Spill Cleanup Methodology:

o Evacuate: Immediately alert personnel in the area and evacuate if the spill is large or
ventilation is poor.

« Control Ignition Sources: Remove all sources of ignition from the area.

o Containment: For small spills, cover with a non-combustible absorbent material like sand,
vermiculite, or diatomaceous earth.

o Collection: Using non-sparking tools, carefully scoop the absorbed material into a sealable,
properly labeled container for hazardous waste.

o Decontamination: Clean the spill area thoroughly with soap and water.

» Disposal: Dispose of the container and any contaminated PPE as hazardous waste
according to institutional and local regulations.

First Aid Procedures

In case of exposure, follow these immediate first aid measures.
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Exposure Route First Aid Protocol

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[2][8]

Take off immediately all contaminated clothing.
_ Rinse skin with copious amounts of water for at
Skin Contact ) ) ) )
least 15 minutes. Seek immediate medical

attention.[2][8]

Move the person to fresh air and keep them

comfortable for breathing. If not breathing, give

Inhalation o o ] ) )
artificial respiration. Seek immediate medical
attention.[2][8]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion

unconscious person. Call a physician or poison

control center immediately.[2][8]

Disposal Plan

Disposal of 3-Fluoro-2-methylpyridine and its contaminated materials must be handled as
hazardous waste.

Waste Collection: Collect waste in a designated, sealed, and properly labeled container. Do
not mix with other waste streams.

e Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical

name.

o Storage: Store waste containers in a cool, dry, well-ventilated area away from incompatible
materials.

o Disposal: Contact your institution's Environmental Health & Safety (EH&S) department or a
licensed professional waste disposal service to arrange for pickup and disposal. Do not pour
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down the drain.

Quantitative Data Summary

The following tables provide key quantitative data for 3-Fluoro-2-methylpyridine and related
compounds for easy reference and comparison.

Table 1: Physical and Chemical Properties

3-Fluoro-2- 3-Methylpyridine 2-Methylpyridine
Property .
methylpyridine (Analog) (Analog)
CAS Number 15931-15-4 108-99-6 109-06-8
Molecular Formula CeHsFN CeH7N CeH7N
Molecular Weight 111.12 g/mol [7] 93.13 g/mol [9] 93.13 g/mol
Boiling Point 114 °C[7] 144 °C[9] 128 - 129 °C[10]
Density 1.077 g/mL[7] 0.957 g/mL[9] 0.944 g/cm?3[10]
Flash Point No data available 38 °C (100.4 °F)[2] 27 °C (81 °F)
N ] o Completely
Water Solubility Slightly soluble[11] Miscible o
miscible[10]

Table 2: Toxicological and Exposure Data (Based on Analogs)
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Parameter Value Species Compound

LD50 Oral 400 mg/kg[2] Rat 3-Methylpyridine
LD50 Oral 790 mg/kgl3] Rat 2-Methylpyridine
LD50 Dermal 200 - 1000 mg/kg[2] Rabbit 3-Methylpyridine
LC50 Inhalation 5.03 mg/L (4 h)[2] Rat 3-Methylpyridine

No specific OEL

) established. Follow o o
Occupational o Pyridine/Methylpyridin
general guidelines for N/A
Exposure o es
pyridine (e.g., ACGIH

TLV-TWA 1 ppm).

Disclaimer: The toxicological data provided is for structurally similar compounds and should be
used as an estimation of potential toxicity. 3-Fluoro-2-methylpyridine has not been fully
investigated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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